![molecular formula C16H20Cl2N2O2 B4764555 1-allyl-4-[2-(2,5-dichlorophenoxy)propanoyl]piperazine](/img/structure/B4764555.png)
1-allyl-4-[2-(2,5-dichlorophenoxy)propanoyl]piperazine
Overview
Description
1-allyl-4-[2-(2,5-dichlorophenoxy)propanoyl]piperazine, also known as ADPP, is a synthetic compound that belongs to the piperazine family. It has been widely used in scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 1-allyl-4-[2-(2,5-dichlorophenoxy)propanoyl]piperazine is not fully understood. However, it is believed to work by inhibiting the activity of MAO. This leads to an increase in the levels of neurotransmitters such as dopamine, serotonin, and norepinephrine in the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models of arthritis and neuropathic pain. In addition, this compound has been shown to have antipsychotic effects in animal models of schizophrenia.
Advantages and Limitations for Lab Experiments
1-allyl-4-[2-(2,5-dichlorophenoxy)propanoyl]piperazine has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity. In addition, it has a long shelf life and is stable under a variety of conditions. However, there are also some limitations to its use. This compound has a low solubility in water, which can make it difficult to work with in some experiments. In addition, it is not very selective in its inhibition of MAO, which can lead to unwanted side effects.
Future Directions
There are several future directions for the study of 1-allyl-4-[2-(2,5-dichlorophenoxy)propanoyl]piperazine. One area of research is the development of more selective MAO inhibitors that have fewer side effects. In addition, this compound has been shown to have potential for the treatment of other conditions, such as Parkinson's disease and depression. Further research is needed to explore these potential therapeutic applications. Finally, there is also a need for more studies on the pharmacokinetics and pharmacodynamics of this compound, which will help to optimize its use in clinical settings.
Conclusion
In conclusion, this compound is a synthetic compound that has been widely used in scientific research. It has potential therapeutic applications for a variety of conditions, including inflammation, pain, and schizophrenia. While there are some limitations to its use, this compound has several advantages for lab experiments. Future research will help to optimize its use and explore its potential therapeutic applications further.
Scientific Research Applications
1-allyl-4-[2-(2,5-dichlorophenoxy)propanoyl]piperazine has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and antipsychotic effects. In addition, this compound has been found to be a potent inhibitor of monoamine oxidase (MAO), an enzyme that is involved in the metabolism of neurotransmitters such as dopamine, serotonin, and norepinephrine.
properties
IUPAC Name |
2-(2,5-dichlorophenoxy)-1-(4-prop-2-enylpiperazin-1-yl)propan-1-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20Cl2N2O2/c1-3-6-19-7-9-20(10-8-19)16(21)12(2)22-15-11-13(17)4-5-14(15)18/h3-5,11-12H,1,6-10H2,2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FELIRJRJTQKFGQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N1CCN(CC1)CC=C)OC2=C(C=CC(=C2)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20Cl2N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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